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Compound of Interest

Compound Name: Iopromide-d3

Cat. No.: B564850 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of Iopromide-d3, a deuterated analog of the X-ray contrast

agent Iopromide. Adherence to these procedures is critical for minimizing environmental impact

and maintaining regulatory compliance.

Iopromide-d3, while not classified as a hazardous chemical by the Occupational Safety and

Health Administration (OSHA) Hazard Communication Standard, is recognized as being very

toxic to aquatic life with long-lasting effects.[1] Therefore, it must not be disposed of down the

drain or in regular trash. All disposal procedures should be in strict accordance with applicable

regional, national, and local laws and regulations.[2][3]

Key Data for Iopromide and Iopromide-d3
A summary of relevant quantitative data for Iopromide and its deuterated form is presented

below for easy reference and comparison. This information is valuable for safety assessments

and the proper handling of waste streams.
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Property Iopromide Iopromide-d3

CAS Number 73334-07-3 1189947-73-6

Molecular Formula C₁₈H₂₄I₃N₃O₈ C₁₈H₂₁D₃I₃N₃O₈

Molecular Weight 791.12 g/mol 794.13 g/mol

Aqueous Solubility Freely soluble Data not available

n-octanol/water Partition

Coefficient (log Kow)
-2.35 Data not available

Ecotoxicity

No toxic effects detected at 10

g/L in short-term tests with

bacteria, algae, crustaceans,

and fish.[2]

Data not available

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of Iopromide-d3 in

a laboratory setting.
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Logical workflow for the disposal of Iopromide-d3.
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Detailed Experimental Protocols
Below are step-by-step methodologies for the key stages of Iopromide-d3 disposal.

Waste Segregation and Collection
Objective: To safely segregate and collect different forms of Iopromide-d3 waste to prevent

accidental mixing with incompatible materials and to ensure proper disposal.

Materials:

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves.

Designated chemical waste containers (clearly labeled, compatible material, e.g., High-

Density Polyethylene - HDPE).

Sharps container (for contaminated needles, scalpels, etc.).

Solid waste container (for contaminated gloves, paper towels, etc.).

Liquid waste container (for solutions containing Iopromide-d3).

Procedure:

Solid Waste:

Place all non-sharp solid waste contaminated with Iopromide-d3, such as gloves,

absorbent paper, and empty vials, into a designated, leak-proof solid chemical waste

container.

Ensure the container is clearly labeled with "Iopromide-d3 Waste" and any relevant

hazard symbols.

Liquid Waste:

Collect all liquid waste containing Iopromide-d3 in a designated, sealed, and compatible

liquid chemical waste container.
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Do not mix with other incompatible chemical wastes.

Clearly label the container with "Iopromide-d3 Waste," the approximate concentration,

and any other solvents present.

Sharps Waste:

Place all contaminated sharps, such as needles and Pasteur pipettes, directly into a

designated puncture-resistant sharps container.

Do not recap, bend, or break needles.

Label the sharps container with "Iopromide-d3 Sharps Waste."

Decontamination of Labware and Surfaces
Objective: To effectively decontaminate laboratory equipment and surfaces that have come into

contact with Iopromide-d3.

Materials:

Appropriate PPE.

Absorbent pads or paper towels.

Detergent solution.

Deionized water.

Designated waste containers.

Procedure:

Initial Cleaning:

For glassware and equipment, rinse with a suitable solvent in which Iopromide-d3 is

soluble (e.g., water, dimethyl sulfoxide).[3][4] Collect this initial rinse as liquid Iopromide-
d3 waste.
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For surfaces, wipe down with absorbent pads to remove any visible contamination.

Dispose of the pads as solid Iopromide-d3 waste.

Washing:

Wash the labware or surface thoroughly with a laboratory-grade detergent and water.

Rinse thoroughly with deionized water.

Disposal of Cleaning Materials:

All contaminated cleaning materials (wipes, gloves, etc.) must be disposed of as solid

Iopromide-d3 waste.

Final Disposal by Licensed Vendor
Objective: To ensure the final disposal of Iopromide-d3 waste is conducted in a compliant and

environmentally responsible manner.

Procedure:

Engage a Licensed Waste Disposal Vendor: All chemical waste, including that containing

Iopromide-d3, must be disposed of through a licensed hazardous waste disposal company.

Proper Labeling and Documentation: Ensure all waste containers are accurately and

securely labeled according to the vendor's and regulatory requirements. Complete all

necessary waste manifest forms provided by the vendor.

Scheduled Pickup: Arrange for a scheduled pickup of the waste from a designated satellite

accumulation area. Do not transport hazardous waste across public roads yourself.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Iopromide-d3, thereby protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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